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Compound of Interest

Compound Name:
2-Heptanone, 7-(methylamino)-

(6CI,9CI)

Cat. No.: B022891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 7-(methylamino)heptan-2-one. Due to the absence of specific safety data for this

compound, the following guidelines are based on the known hazards of structurally similar

compounds, namely aliphatic ketones and secondary amines. A conservative approach is

strongly recommended.

Compound Information
Compound Name 7-(methylamino)heptan-2-one

CAS Number Not available

Molecular Formula C8H17NO

Molecular Weight 143.23 g/mol

Structural Formula CH₃NH(CH₂)₅COCH₃

Description
Colorless to pale yellow liquid with a potential

amine-like or unpleasant odor.[1]

Hazard Assessment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b022891?utm_src=pdf-interest
https://www.agilent.com/cs/library/msds/WRK-155J_NAEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The hazard profile of 7-(methylamino)heptan-2-one is inferred from its functional groups: a

ketone and a secondary amine.

Flammability: Expected to be a flammable liquid and vapor.[1][2][3] Keep away from heat,

sparks, open flames, and hot surfaces.[2][3] Vapors may form explosive mixtures with air.[2]

Toxicity: Likely to be harmful if swallowed, in contact with skin, or if inhaled.[1][4] May cause

skin and eye irritation or burns.[4][5]

Reactivity: May be incompatible with strong oxidizing agents, acids, and bases.[2]

Environmental Hazards: Avoid release to the environment.[6]

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is crucial to ensure user safety.

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[7]

To protect against splashes

and vapors that can cause

serious eye irritation or burns.

[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and protective clothing.[1][7]

To prevent skin contact, which

may be harmful and cause

irritation or burns.[4][5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[5][8] If ventilation is

inadequate, a NIOSH-

approved respirator for organic

vapors is necessary.[9]

To avoid inhalation of

potentially harmful vapors.[1]

Handling Procedures
Adherence to strict handling protocols is essential to minimize exposure and risk.
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4.1. General Handling

Work in a well-ventilated area, preferably within a chemical fume hood.[5][8]

Avoid contact with eyes, skin, and clothing.[2]

Do not breathe vapors or mist.[3]

Keep containers tightly closed when not in use.[2][3]

Use non-sparking tools and take precautionary measures against static discharge.[1]

Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke in the work area.[1][3]

4.2. Spill and Leak Procedures

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure adequate ventilation.

Containment: Use a liquid-absorbent material (e.g., Chemizorb®) to contain the spill.

Collection: Carefully collect the absorbed material into a sealed container for disposal.

Decontamination: Clean the spill area thoroughly.

Personal Protection: Wear appropriate PPE during the entire cleanup process.

Storage Procedures
Proper storage is critical for maintaining the stability and integrity of 7-(methylamino)heptan-2-

one.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA14868&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://www.chemicalbook.com/msds/2-heptanone.pdf
https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://www.chemicalbook.com/msds/2-heptanone.pdf
https://www.agilent.com/cs/library/msds/WRK-155J_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/WRK-155J_NAEnglish.pdf
https://www.chemicalbook.com/msds/2-heptanone.pdf
https://www.agilent.com/cs/library/msds/WRK-155J_NAEnglish.pdf
https://www.chemicalbook.com/msds/2-heptanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Parameter Condition Rationale

Temperature

Store in a cool, well-ventilated

place.[2] Keep away from heat.

[2][3] Recommended storage

temperature below 30°C

(86°F).[10]

To prevent degradation and

minimize vapor pressure.

Light Protect from direct sunlight.[11]
To avoid potential light-induced

degradation.

Moisture

Store in a dry environment.[10]

Keep container tightly closed.

[2][3] Amines can be

hygroscopic.[10]

To prevent absorption of

moisture, which can lead to

degradation.[10]

Incompatible Materials

Store away from strong

oxidizing agents, acids, and

bases.[2][12]

To prevent hazardous

chemical reactions.

Container

Use tightly sealed containers

made of compatible materials

such as high-density

polyethylene (HDPE) or glass.

[10]

To prevent leakage and

reaction with the container

material.

First Aid Measures
In case of exposure, immediate and appropriate first aid is crucial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://www.chemicalbook.com/msds/2-heptanone.pdf
https://diplomatacomercial.com/glossario/amine-storage-conditions-essential-guidelines-for-safety/
https://download.basf.com/p1/000000000030776210_SDS_GEN_GB/en_GB/Neopor_F_5200_BMB_30776210_SDS_GEN_GB_en_3-0.pdf
https://diplomatacomercial.com/glossario/amine-storage-conditions-essential-guidelines-for-safety/
https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://www.chemicalbook.com/msds/2-heptanone.pdf
https://diplomatacomercial.com/glossario/amine-storage-conditions-essential-guidelines-for-safety/
https://diplomatacomercial.com/glossario/amine-storage-conditions-essential-guidelines-for-safety/
https://southwest.tn.edu/ehs/msds/1-10/2-Heptanone%202.pdf
https://www.towson.edu/public-safety/environmental-health-safety/documents/chemicalstorageguidelinesupdated.pdf
https://diplomatacomercial.com/glossario/amine-storage-conditions-essential-guidelines-for-safety/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2][13]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Experimental Protocols Workflow
The following diagram illustrates the logical workflow for the safe handling and use of 7-

(methylamino)heptan-2-one in a research setting.

Caption: Logical workflow for the safe handling of 7-(methylamino)heptan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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